Cas no 1346672-62-5 (Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate)

• Product Name: Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate
• CAS No: 1346672-62-5
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 4586179
• Update Time: 2025-06-29

Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate
• Ethyl5,5-dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate

• Inchi： 1S/C12H16O2S/c1-4-14-11(13)9-5-8-6-12(2,3)7-10(8)15-9/h5H,4,6-7H2,1-3H3
• InChI Key： IFQCQFFWUWYXSG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2=C1CC(C)(C)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 3.7
• Topological Polar Surface Area: 54.5

Additional information on Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate

Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate (CAS No. 1346672-62-5): A Comprehensive Overview

Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate (CAS No. 1346672-62-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this compound, characterized by its cyclopenta[b]thiophene core and ester functional group, makes it a promising candidate for further exploration in drug discovery and development.

The chemical structure of Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate consists of a five-membered ring fused with a thiophene moiety, which is further substituted with two methyl groups at the 5-position and an ester group at the 2-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it an intriguing subject for synthetic chemists and pharmacologists. The presence of the ester group also suggests potential for metabolic stability and bioavailability, which are crucial factors in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiophene derivatives due to their ability to interact with various biological targets. For instance, studies have shown that compounds containing the cyclopenta[b]thiophene scaffold exhibit anti-inflammatory, antimicrobial, and anticancer properties. Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate is no exception and has been investigated for its potential role in modulating biological pathways associated with these diseases.

One of the most compelling aspects of Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate is its structural flexibility, which allows for modifications at multiple sites. This flexibility is particularly valuable in medicinal chemistry, where slight alterations in molecular structure can significantly impact biological activity. Researchers have utilized this compound as a scaffold to develop novel derivatives with enhanced potency and selectivity. For example, modifications at the methyl groups or the ester moiety have led to compounds with improved pharmacokinetic profiles.

The synthesis of Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the cyclopenta[b]thiophene core through cyclization reactions followed by functionalization at the desired positions. The introduction of the ester group is often achieved through esterification reactions using appropriate carboxylic acids and alcohols. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets such as enzymes and receptors. These studies have helped researchers predict potential drug-like properties and identify key structural features that contribute to its biological activity. Such computational approaches are essential in modern drug discovery pipelines as they allow for rapid screening of large libraries of compounds.

In addition to its synthetic appeal, Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate has been explored in preclinical studies for its potential therapeutic applications. Initial studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory drugs. Furthermore, its interaction with specific receptors has raised interest in its potential as an anticancer agent. These findings underscore the compound's promise as a lead molecule for further pharmacological investigation.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate is currently undergoing rigorous evaluation in various preclinical models to assess its pharmacological effects and toxicological profile. These studies are crucial for determining whether it can progress to clinical trials and ultimately become a viable therapeutic option for patients.

The versatility of Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate extends beyond its use as a lead compound; it also serves as a valuable intermediate in synthesizing more complex molecules. Its unique structural features make it amenable to further functionalization through various chemical transformations such as halogenation or alkylation. This adaptability allows chemists to explore new chemical space and discover novel compounds with tailored properties.

As research continues to uncover new applications for thiophene derivatives like Ethyl 5,5-Dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate (CAS No. 1346672-62-5), it is clear that this compound holds significant promise for addressing unmet medical needs. The combination of its structural complexity、biological activity、and synthetic accessibility makes it an attractive candidate for further exploration in both academic research and industrial drug development pipelines.